![molecular formula C13H20N4S B11570654 3-(Hexylsulfanyl)-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine](/img/structure/B11570654.png)
3-(Hexylsulfanyl)-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine
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Description
3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE is a heterocyclic compound that belongs to the class of triazolopyrimidines. These compounds are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The unique structure of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE makes it a valuable candidate for various scientific research applications.
Properties
Molecular Formula |
C13H20N4S |
|---|---|
Molecular Weight |
264.39 g/mol |
IUPAC Name |
3-hexylsulfanyl-5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine |
InChI |
InChI=1S/C13H20N4S/c1-4-5-6-7-8-18-13-16-15-12-14-10(2)9-11(3)17(12)13/h9H,4-8H2,1-3H3 |
InChI Key |
UUEBYMUMJDSZBS-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCSC1=NN=C2N1C(=CC(=N2)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE can be achieved through a one-pot synthesis method. This involves the use of a tropine-based dicationic molten salt as an active catalyst. The reaction is carried out under solvent-free conditions or in ethanol as a green solvent. The products are obtained with high yields ranging from 90% to 98% .
Industrial Production Methods
In an industrial setting, the synthesis of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE can be scaled up using similar reaction conditions. The use of environmentally friendly catalysts and green solvents ensures that the process is sustainable and cost-effective.
Chemical Reactions Analysis
Types of Reactions
3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its biological activity.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide and potassium permanganate can be used.
Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are commonly employed.
Substitution: Halogenation and alkylation reactions can be carried out using reagents like halogens and alkyl halides.
Major Products Formed
The major products formed from these reactions include various substituted derivatives of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE, which exhibit enhanced biological activities and improved pharmacokinetic properties.
Scientific Research Applications
3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE has a wide range of scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Studied for its potential as an antibacterial and antifungal agent.
Medicine: Investigated for its anticancer properties and its ability to inhibit specific kinases.
Industry: Utilized in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of certain kinases, leading to the suppression of cancer cell proliferation . The compound’s ability to bind to these targets is facilitated by its unique structural features, which allow for strong interactions with the active sites of the enzymes.
Comparison with Similar Compounds
Similar Compounds
3-(TRIFLUOROMETHYL)-1,2,4-TRIAZOLO[4,3-A]PYRAZINE: Known for its antibacterial activity.
1,2,4-TRIAZOLE-CONTAINING SCAFFOLDS: Widely used in medicinal chemistry for their diverse biological activities.
Uniqueness
3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE stands out due to its unique hexylsulfanyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for further research and development in various scientific fields.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
